Cas no 1350898-25-7 ((2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one)

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one is a chalcone derivative characterized by its distinct α,β-unsaturated ketone structure. This compound exhibits notable reactivity due to the presence of electron-withdrawing dichlorophenyl and electron-donating furan moieties, making it a valuable intermediate in organic synthesis. Its conjugated system enhances stability while allowing for selective functionalization, useful in the development of pharmaceuticals, agrochemicals, or materials science applications. The dichlorophenyl group contributes to increased lipophilicity, potentially improving bioavailability in bioactive compounds. The furan ring further diversifies its reactivity, enabling participation in cyclization or cross-coupling reactions. This compound's well-defined structure and synthetic versatility make it suitable for research in medicinal chemistry and heterocyclic synthesis.

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one structure

1350898-25-7 structure

Product Name:(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

CAS No:1350898-25-7

MF:C₁₄H₁₀Cl₂O₂

MW:281.13400220871

MDL:MFCD10262839

CID:5178964

Update Time:2026-03-05

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
- MDL： MFCD10262839
- Inchi： 1S/C14H10Cl2O2/c1-9-2-7-14(18-9)13(17)6-4-10-3-5-11(15)8-12(10)16/h2-8H,1H3/b6-4+
- InChI Key： VYDJRWAUGOWOCA-GQCTYLIASA-N
- SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1=CC=C(Cl)C=C1Cl

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB422306-1 g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one	1350898-25-7	1g	€339.20	2023-06-16
abcr	AB422306-5 g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one	1350898-25-7	5g	€658.70	2023-06-16
abcr	AB422306-10 g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one	1350898-25-7	10g	€786.50	2023-06-16
abcr	AB422306-25 g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one	1350898-25-7	25g	€1169.90	2023-06-16
abcr	AB422306-1g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one; .	1350898-25-7	1g	€339.20	2025-02-14
abcr	AB422306-5g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one; .	1350898-25-7	5g	€658.70	2025-02-14
abcr	AB422306-10g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one; .	1350898-25-7	10g	€786.50	2025-02-14
abcr	AB422306-25g	(2E)-3-(2,4-Dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one; .	1350898-25-7	25g	€1169.90	2025-02-14

(2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

Chemical Compound CAS No. 1350898-25-7: (2E)-3-(2,4-Dichlorophenyl)-1-(5-Methylfuran-2-yl)prop-2-en-1-one

The compound with CAS number 1350898-25-7, known as (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α,β-unsaturated ketones, which are well-known for their versatile reactivity and biological activity. The structure of this molecule consists of a dichlorophenyl group attached to a conjugated enone system, further substituted with a methylfuran moiety. This combination of functional groups makes it an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the importance of α,β-unsaturated ketones like (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one in medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the design of anti-inflammatory and anticancer agents. The conjugated enone system in this compound is known to exhibit significant reactivity towards nucleophilic addition and cycloaddition reactions, making it a valuable intermediate in organic synthesis.

The synthesis of (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one typically involves a multi-step process that includes the formation of the dichlorophenyl group and subsequent coupling with the methylfuran moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. These methods not only reduce waste but also improve the overall yield and purity of the compound.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. Its ability to inhibit certain enzymes associated with inflammatory pathways suggests its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further exploration in oncology research.

The structural uniqueness of (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one also lends itself to applications in materials science. Researchers have investigated its use as a building block for advanced materials, such as polymers and sensors, due to its ability to form stable conjugated systems. The presence of the methylfuran group introduces additional electronic properties that can be tailored for specific applications.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, (2E)-3-(2,4-dichlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one is a versatile compound with a wide range of potential applications across various fields. Its unique structure and reactivity make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future innovations.